Cas no 4073-75-0 (4,4'-bis-Benzhydrazide)

• Product Name: 4,4'-bis-Benzhydrazide
• CAS No: 4073-75-0
• MF: C₁₄H₁₄N₄O₂
• MW: 270.28656244278
• CID: 926121
• PubChem ID: 22247217
• Update Time: 2025-05-22

4,4'-bis-Benzhydrazide Chemical and Physical Properties

Names and Identifiers

• 4,4'-bisbenzhydrazide
• 1,1'-Biphenyl-4,4'-dicarbohydrazide
• 4,4'-biphenyldicarbohydrazide
• biphenyl-4,4'-dicarboxylic acid dihydrazide
• DIPHENYL-4,4'DICARBOHYDRAZIDE
• DIPHENYL-4,4'-DICARBOHYDRAZINE
• biphenyl-4,4'-dicarbohydrazide
• CS-0170583
• 4,4'-bis-Benzhydrazide
• 4-[4-(hydrazinecarbonyl)phenyl]benzohydrazide
• YSZC1060
• AKOS022022570
• STL435678
• SCHEMBL752600
• 4073-75-0
• AGHAJPFARLTGQD-UHFFFAOYSA-N
• DB-184568
• [1,1'-BIPHENYL]-4,4'-DICARBOHYDRAZIDE

• Inchi： 1S/C14H14N4O2/c15-17-13(19)11-5-1-9(2-6-11)10-3-7-12(8-4-10)14(20)18-16/h1-8H,15-16H2,(H,17,19)(H,18,20)
• InChI Key： AGHAJPFARLTGQD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC(C(NN)=O)=CC=1)NN

Computed Properties

• Exact Mass: 270.11200
• Monoisotopic Mass: 270.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 110Ų

Experimental Properties

• Density: 1.288±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.8 g/l) (25 º C),
• PSA: 110.24000
• LogP: 2.74300

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on 4,4'-bis-Benzhydrazide

4,4'-Bis-Benzhydrazide (CAS No. 4073-75-0): A Comprehensive Overview

4,4'-Bis-Benzhydrazide, also known as bis(4-benzhydryl)hydrazine, is a compound with the CAS registry number 4073-75-0. This organic compound belongs to the class of hydrazides and has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields. The molecule consists of two benzhydrazide groups connected by a hydrazine backbone, making it a symmetric structure with two aromatic rings attached to the central nitrogen atoms.

The synthesis of 4,4'-bis-benzhydrazide typically involves the reaction of hydrazine with benzaldehyde derivatives under specific conditions. This compound is known for its high thermal stability and strong hydrogen bonding capabilities, which contribute to its versatility in chemical reactions. Recent studies have explored its role as a precursor in the synthesis of metal-organic frameworks (MOFs) and coordination polymers, where its ability to act as a ligand has been extensively utilized.

One of the most notable applications of 4,4'-bis-benzhydrazide is in the field of materials science. Researchers have employed this compound to synthesize highly porous materials with exceptional surface areas, which are ideal for gas storage and catalytic applications. For instance, a study published in 2023 demonstrated that MOFs derived from 4,4'-bis-benzhydrazide exhibited superior adsorption capacities for gases such as methane and carbon dioxide, making them promising candidates for energy storage and environmental remediation.

In addition to its role in materials science, 4,4'-bis-benzhydrazide has also been investigated for its potential in drug delivery systems. Its ability to form stable complexes with metal ions has led to its use in designing drug carriers that can enhance the bioavailability of therapeutic agents. A recent research article highlighted the successful synthesis of a metal-organic framework-based drug delivery system using 4,4'-bis-benzhydrazide, which showed improved drug loading efficiency and controlled release profiles.

The chemical stability and reactivity of 4,4'-bis-benzhydrazide make it an attractive candidate for various organic transformations. For example, it has been used as a reducing agent in the synthesis of heterocyclic compounds and as a building block for constructing complex organic architectures. Its ability to participate in both nucleophilic and oxidative reactions has expanded its utility in organic synthesis.

From an environmental perspective, 4,4'-bis-benzhydrazide has been studied for its potential in catalytic processes aimed at reducing industrial emissions. A 2023 study reported that catalysts synthesized using this compound exhibited high activity in the selective oxidation of alcohols to aldehydes under mild conditions, offering a greener alternative to traditional oxidation methods.

In conclusion, 4,4'-bis-benzhydrazide (CAS No. 4073-75-0) is a versatile compound with a wide range of applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in materials science and catalysis, position it as a valuable tool for addressing contemporary challenges in chemistry and engineering. As research continues to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.